Cas no 1396879-52-9 (4-butoxy-N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide)

• Product Name: 4-butoxy-N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
• CAS No: 1396879-52-9
• Molecular Formula: C₂₂H₂₇N₅O₃
• Molecular Weight: 409.481484651566
• CID: 6585004
• PubChem ID: 71790817

4-butoxy-N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide Properties

Names and Identifiers

• 4-butoxy-N-{2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• 1396879-52-9
• 4-butoxy-N-[2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]ethyl]benzamide
• VU0538286-1
• F6231-0385
• AKOS024540716
• 4-butoxy-N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• InChIKey： MQQJHAAQIASSMZ-UHFFFAOYSA-N
• Inchi： 1S/C22H27N5O3/c1-4-5-14-30-19-8-6-18(7-9-19)22(29)23-12-13-26-21(28)11-10-20(25-26)27-17(3)15-16(2)24-27/h6-11,15H,4-5,12-14H2,1-3H3,(H,23,29)
• SMILES： O(C1C=CC(=CC=1)C(NCCN1C(C=CC(=N1)N1C(C)=CC(C)=N1)=O)=O)CCCC

Computed Properties

• Exact Mass: 409.21138974g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 409.21138974g/mol
• Heavy Atom Count: 30
• Complexity: 657
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides